1-Phenyl-1,2-propanedione
Cat. No. B147261
:
579-07-7
M. Wt: 148.16 g/mol
InChI Key: BVQVLAIMHVDZEL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
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[Al+3:12].[Br:15].[CH3:18][OH:19].[CH3:1][CH2:2][C:3](=[O:4])[c:5]1[cH:6][cH:7][cH:8][cH:9][cH:10]1.[Cl-:11].[Cl-:13].[Cl-:14].[ClH:17].[Na:16]>>[CH3:1][C:2]([C:3](=[O:4])[c:5]1[cH:6][cH:7][cH:8][cH:9][cH:10]1)=[O:19]
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
|
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Smiles
|
[Al+3]
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
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Smiles
|
Br
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Name
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|
|
Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
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Smiles
|
CO
|
|
Name
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|
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Quantity
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Extracted from reaction SMILES
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|
Type
|
reactant
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Smiles
|
CCC(=O)c1ccccc1
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
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Smiles
|
[Cl-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[Cl-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Cl-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Cl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Na]
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Outcomes
Product
|
Name
|
|
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Type
|
product
|
|
Smiles
|
CC(=O)C(=O)c1ccccc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
